Cas no 1532969-65-5 (3-(2-Methoxyphenyl)oxolane-3-carboxylic acid)

• Product Name: 3-(2-Methoxyphenyl)oxolane-3-carboxylic acid
• CAS No: 1532969-65-5
• MF: C₁₂H₁₄O₄
• MW: 222.237164020538
• CID: 6430982
• PubChem ID: 83673401
• Update Time: 2025-08-05

3-(2-Methoxyphenyl)oxolane-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2-methoxyphenyl)oxolane-3-carboxylic acid
• 1532969-65-5
• EN300-1153924
• 3-(2-Methoxyphenyl)oxolane-3-carboxylic acid

• Inchi： 1S/C12H14O4/c1-15-10-5-3-2-4-9(10)12(11(13)14)6-7-16-8-12/h2-5H,6-8H2,1H3,(H,13,14)
• InChI Key： GDNZJJYZXBLXBP-UHFFFAOYSA-N
• SMILES： O1CCC(C(=O)O)(C2C=CC=CC=2OC)C1

Computed Properties

• Exact Mass: 222.08920892g/mol
• Monoisotopic Mass: 222.08920892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 55.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 3-(2-Methoxyphenyl)oxolane-3-carboxylic acid

3-(2-Methoxyphenyl)oxolane-3-carboxylic acid: A Comprehensive Overview

The compound with CAS No. 1532969-65-5, commonly referred to as 3-(2-Methoxyphenyl)oxolane-3-carboxylic acid, has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound is a derivative of oxolane (tetrahydrofuran), a five-membered cyclic ether, with a methoxy-substituted phenyl group and a carboxylic acid moiety attached at the third position of the ring. Its unique structure endows it with intriguing chemical properties and potential applications in drug design and material science.

Recent studies have highlighted the importance of 3-(2-Methoxyphenyl)oxolane-3-carboxylic acid in the development of bioactive molecules. Researchers have explored its role as a building block in the synthesis of complex organic compounds, particularly those with potential pharmacological activities. The presence of the methoxy group on the phenyl ring introduces electronic effects that can influence the compound's reactivity and solubility, making it a versatile starting material for further functionalization.

The synthesis of 3-(2-Methoxyphenyl)oxolane-3-carboxylic acid typically involves multi-step reactions, including nucleophilic substitutions, oxidations, and cyclizations. Recent advancements in catalytic methods have enabled more efficient and selective pathways for its preparation, reducing production costs and enhancing scalability. These improvements have facilitated its use in large-scale chemical processes and preclinical studies.

One of the most promising applications of this compound lies in its potential as a precursor for drug development. The oxolane ring is known to enhance drug-like properties such as bioavailability and stability, while the carboxylic acid group provides opportunities for further modification, such as esterification or amidation, to tailor pharmacokinetic profiles. Emerging research has demonstrated its utility in designing inhibitors for enzymes involved in various disease pathways, including cancer and neurodegenerative disorders.

In addition to its pharmaceutical applications, 3-(2-Methoxyphenyl)oxolane-3-carboxylic acid has shown potential in materials science. Its ability to form stable polymers or self-assembled structures makes it a candidate for advanced materials development. Researchers are exploring its use in creating biocompatible polymers for tissue engineering and drug delivery systems.

The chemical stability of 3-(2-Methoxyphenyl)oxolane-3-carboxylic acid under various conditions has been extensively studied, revealing its resilience to thermal degradation and oxidative stress. This property is advantageous for industrial applications where prolonged exposure to harsh conditions is unavoidable.

Furthermore, the compound's spectroscopic properties have been leveraged in analytical chemistry for the development of novel sensors and detection systems. Its ability to fluoresce under specific conditions makes it a valuable tool in bioimaging and diagnostics.

In conclusion, 3-(2-Methoxyphenyl)oxolane-3-carboxylic acid stands out as a multifaceted compound with diverse applications across multiple disciplines. Its unique structure, combined with recent advancements in synthetic methodologies and application-oriented research, positions it as a key player in future innovations within organic chemistry and beyond.